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Introduction

Cesium-136 (¹³⁶Cs) is a radioactive isotope of cesium with a half-life of approximately 13.16

days.[1][2] It undergoes beta decay to the stable isotope Barium-136 (¹³⁶Ba).[3][4] While other

radioisotopes of cesium, notably Cesium-137, have found applications in medicine, particularly

in brachytherapy, Cesium-136 is not used in clinical nuclear medicine for either diagnostic or

therapeutic purposes.[3] This document outlines the physical properties of Cesium-136 and

provides a detailed analysis of why it is unsuitable for current nuclear medicine applications. Its

primary use is in fundamental physics research.[3]

Inapplicability for Nuclear Medicine Applications
The suitability of a radionuclide for in-vivo diagnostic imaging (SPECT or PET) or therapy is

determined by its decay characteristics, including half-life, type of emissions, and the energy of

those emissions. A comparison of Cesium-136's properties against the ideal characteristics for

these applications reveals several key disadvantages.

Diagnostic Imaging (SPECT/PET)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b081885?utm_src=pdf-interest
https://www.benchchem.com/product/b081885?utm_src=pdf-body
https://www.benchchem.com/product/b081885?utm_src=pdf-body
https://www.benchchem.com/product/b081885?utm_src=pdf-body
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Cs136
https://www.webelements.com/caesium/isotopes.html
https://www.benchchem.com/product/b081885
https://www.chemlin.org/isotope/cesium-136
https://www.benchchem.com/product/b081885?utm_src=pdf-body
https://www.benchchem.com/product/b081885
https://www.benchchem.com/product/b081885?utm_src=pdf-body
https://www.benchchem.com/product/b081885
https://www.benchchem.com/product/b081885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Single Photon Emission Computed Tomography (SPECT), the ideal radionuclide should

emit gamma rays in the 100-200 keV energy range to be efficiently detected by gamma

cameras, and it should have a half-life long enough for production, administration, and imaging,

but short enough to minimize the patient's radiation dose. For Positron Emission Tomography

(PET), the isotope must decay via positron emission.

Cesium-136 is not a positron emitter, which immediately disqualifies it for PET imaging. For

SPECT, its gamma emission spectrum is not ideal. It has several high-energy gamma

emissions, with the most prominent being at 818.51 keV and 1048.07 keV.[3][5] These high

energies are difficult to collimate and result in poor image quality with current SPECT

technology.

Radionuclide Therapy
For therapeutic applications, radionuclides should emit particles (beta or alpha) with sufficient

energy to cause cell death in the target tissue. The half-life should be long enough to allow the

radiopharmaceutical to reach its target but short enough to avoid long-term toxicity to the

patient.

While Cesium-136 is a beta emitter, its decay characteristics present challenges for

therapeutic use. The maximum beta decay energy is high (2.548 MeV), which could be

therapeutically useful.[1][3] However, this is accompanied by the aforementioned high-energy

gamma emissions. These gamma rays contribute significantly to the radiation dose to non-

target tissues and the whole body, increasing the risk of stochastic effects like secondary

cancers. This high gamma emission makes it less favorable compared to other therapeutic

beta emitters like Lutetium-177 or Yttrium-90, which have more favorable decay schemes with

lower or no gamma emissions.

Furthermore, its 13.16-day half-life may be too long for some targeted therapies where the

targeting molecule is cleared from the body more quickly, leading to unnecessary radiation

exposure.[1][2]

Quantitative Data Summary
The following tables summarize the key physical and decay properties of Cesium-136 and

compare them to the ideal properties for nuclear medicine applications.
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Table 1: Physical and Decay Properties of Cesium-136

Property Value Reference

Half-life 13.16 days [1][2]

Decay Mode Beta (β⁻) [1][4]

Daughter Isotope ¹³⁶Ba (stable) [3][4]

Max. Beta Energy 2.548 MeV [1][3]

Prominent Gamma Emissions

340.55 keV 42.17% intensity [3][5]

818.51 keV 99.7% intensity [3][5]

1048.07 keV 79.76% intensity [3][5]

Table 2: Comparison of Cesium-136 Properties with Ideal Radionuclide Characteristics for

Nuclear Medicine
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Application Ideal Property
Cesium-136
Property

Suitability

SPECT Imaging
Gamma emission

(100-200 keV)

High-energy gamma

emissions

(predominantly >800

keV)

Poor

No high-energy beta

emission

High-energy beta

emission
Poor

Short half-life (hours

to few days)
13.16 days Sub-optimal

PET Imaging Positron (β⁺) emission Beta (β⁻) emission Unsuitable

Radionuclide Therapy
Beta or alpha

emission
Beta (β⁻) emission Potentially suitable

Minimal penetrating

gamma emissions

High-energy, high-

intensity gamma

emissions

Poor

Half-life matches

biological carrier

13.16 days (may be

too long)
Sub-optimal

Primary Application: Fundamental Physics
Research
Cesium-136 has significant applications in fundamental physics research, particularly in

experiments related to neutrino physics and dark matter detection.[3] It is the intermediate

nucleus in the double-beta decay of Xenon-136.[3] Understanding the energy levels of

Cesium-136 is crucial for calculations related to this rare decay process.[3]

Experimental Protocols
Given that Cesium-136 is not used in medicine, clinical protocols are not applicable. The

following is a general protocol for handling Cesium-136 in a research laboratory setting.
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Protocol: General Laboratory Handling of Cesium-136

Authorization and Training: All personnel handling Cesium-136 must be authorized and have

completed institutional radiation safety training.

Personal Protective Equipment (PPE): A lab coat, safety glasses, and disposable gloves are

mandatory.

Dosimetry: Personnel should wear whole-body and extremity dosimeters as required by the

institution's radiation safety office.

Shielding: Cesium-136's high-energy gamma emissions require lead or other high-density

shielding. The required thickness should be calculated based on the activity of the source.

Contamination Control: Work with unsealed Cesium-136 sources should be performed in a

designated radioactive materials area, preferably within a fume hood or glove box to prevent

inhalation and ingestion. Work surfaces should be covered with absorbent, plastic-backed

paper.

Monitoring: A calibrated survey meter (e.g., a Geiger-Müller counter) should be used to

monitor for contamination on hands, clothing, and the work area before, during, and after

handling.

Waste Disposal: All radioactive waste must be segregated and disposed of according to

institutional and regulatory guidelines.

Emergency Procedures: All personnel must be familiar with emergency procedures for spills

and personal contamination.
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Decay Scheme of Cesium-136

¹³⁶Cs (t½ = 13.16 d)

¹³⁶Ba* (Excited States)

β⁻ decay (Emax = 2.548 MeV)

¹³⁶Ba (Stable)

γ emission
(e.g., 818.5 keV, 1048.1 keV)

Click to download full resolution via product page

Caption: Decay pathway of Cesium-136 to stable Barium-136.
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Conceptual Workflow for Cesium-136 in Physics Research

Production of ¹³⁶Cs
(e.g., ¹³⁶Xe(p,n)¹³⁶Cs)

Source Preparation
(in shielded environment)

Physics Experiment
(e.g., Neutrino/Dark Matter Detector Calibration)

Data Acquisition
(Gamma Spectroscopy)

Data Analysis
(Energy Level Scheme of ¹³⁶Cs)

Refinement of Double-Beta
Decay Models

Click to download full resolution via product page

Caption: Use of Cesium-136 in fundamental physics research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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